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Compound of Interest

Compound Name: 1-Fluoropropane

Cat. No.: B1212598 Get Quote

Essential Safety and Handling Guide for 1-
Fluoropropane
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile and flammable compounds like 1-
Fluoropropane. This guide provides immediate, essential safety protocols, operational

instructions, and disposal plans to foster a secure and efficient research environment.

Physical and Chemical Properties
1-Fluoropropane is a colorless, flammable gas at room temperature and is typically stored as

a liquefied gas under pressure.[1][2] Understanding its physical properties is the first step

toward safe handling.
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Property Value

Molecular Formula C₃H₇F[3]

Molecular Weight 62.09 g/mol [3]

Boiling Point -2.5 °C[4][5][6]

Melting Point -159 °C[3][4][5][6]

Density 0.782 g/cm³[3][4][5]

Vapor Pressure 1830 mmHg at 25°C[4][6]

Flash Point <21°C[3]

Hazard Identification and Personal Protective
Equipment (PPE)
1-Fluoropropane is classified as a flammable gas that can cause skin, eye, and respiratory

irritation.[2] It may also cause drowsiness or dizziness.[2] As a simple asphyxiant, it can

displace oxygen and lead to rapid suffocation.[2] Contact with the liquefied gas can cause

frostbite.[2] Therefore, stringent adherence to PPE protocols is mandatory.

PPE Category Recommended Equipment

Eye and Face Protection
Chemical goggles or safety glasses. A face

shield is also recommended.[2]

Skin Protection

Protective gloves (e.g., nitrile, neoprene) and a

flame-retardant lab coat are essential.[2][7] Cold

insulating gloves should be worn when handling

the liquefied gas.[2]

Respiratory Protection

Work should be conducted in a well-ventilated

area, such as a chemical fume hood.[2][7] If

ventilation is inadequate, a full-face respirator

with an appropriate cartridge should be used.[8]

Foot Protection Safety shoes are recommended.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.vulcanchem.com/product/vc1669630
https://www.vulcanchem.com/product/vc1669630
https://m.molbase.com/moldata/14092.html
https://www.alfa-chemistry.com/cas_460-13-9.htm
https://www.lookchem.com/casno460-13-9.html
https://www.vulcanchem.com/product/vc1669630
https://m.molbase.com/moldata/14092.html
https://www.alfa-chemistry.com/cas_460-13-9.htm
https://www.lookchem.com/casno460-13-9.html
https://www.vulcanchem.com/product/vc1669630
https://m.molbase.com/moldata/14092.html
https://www.alfa-chemistry.com/cas_460-13-9.htm
https://m.molbase.com/moldata/14092.html
https://www.lookchem.com/casno460-13-9.html
https://www.vulcanchem.com/product/vc1669630
https://www.benchchem.com/product/b1212598?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-12.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_3_3_Tetrachloro_1_fluoropropane_A_Guide_for_Laboratory_Professionals.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-12.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-12.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_3_3_Tetrachloro_1_fluoropropane_A_Guide_for_Laboratory_Professionals.pdf
https://www.echemi.com/sds/1-fluoropropane-pid_Seven32600.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-3-12.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Operational Protocol
A systematic approach to handling 1-Fluoropropane is crucial to minimize risks. The following

step-by-step procedure outlines the key stages of handling this chemical in a laboratory setting.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[2][7]

Verify that emergency eye wash stations and safety showers are accessible.[2]

Inspect all PPE for integrity before use.

Ground all equipment to prevent static discharge.[2][9]

Handling:

Use only non-sparking tools.[2][9]

Securely chain gas cylinders.[2]

Avoid contact with skin and eyes.[8]

Do not breathe in the gas or vapors.[2]

Keep the container tightly closed when not in use.[7]

Storage:

Store in a dry, cool, and well-ventilated area.[2][8]

Protect from sunlight and do not expose to temperatures exceeding 50°C.[2]

Store away from incompatible materials such as alkali metals, finely divided metals, strong

bases, and strong oxidizing agents.[2]

Accidental Release and First-Aid Measures
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In the event of an accidental release, evacuate the area immediately.[2] Eliminate all ignition

sources and ensure adequate ventilation.[2][8] Only personnel with appropriate protective

equipment should attempt to stop the leak if it is safe to do so.[2]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8]

Skin Contact: For frostbite from liquefied gas, do not rub the affected area.[2] Gently warm

the affected area and seek immediate medical attention. For other skin contact, wash with

soap and plenty of water.[8]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing contact

lenses if possible. Seek immediate medical attention.[2]

Disposal Plan
The disposal of 1-Fluoropropane and its containers must be handled as hazardous waste in

accordance with local, state, and federal regulations.[7]

Waste Collection:

Collect waste in a designated, properly labeled, and sealed container compatible with

halogenated hydrocarbons.[7]

Do not mix with non-halogenated organic wastes.[7]

Disposal Procedure:

Arrange for disposal by a licensed hazardous waste disposal company.[7]

Controlled incineration with flue gas scrubbing is a possible disposal method.[8]

Empty containers should be punctured to render them unusable and then disposed of in a

sanitary landfill or through controlled incineration if combustible.[8]
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Workflow for Handling 1-Fluoropropane

1. Preparation

2. Handling

3. Storage

4. Disposal

Ensure Well-Ventilated Area

Check Emergency Equipment

Inspect PPE

Ground Equipment

Use Non-Sparking Tools

Secure Gas Cylinder

Avoid Personal Contact

Keep Container Closed

Cool, Dry, Ventilated Area

Protect from Sunlight & Heat

Segregate Incompatibles

Collect in Labeled Container

Segregate from Other Wastes

Arrange Professional Disposal

Click to download full resolution via product page

Caption: A flowchart illustrating the key procedural steps for safely handling 1-Fluoropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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